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Get Quote

Basic Chemical Data

The table below summarizes the identified chemical information for Methyl Diazoacetate.

Property Value

CAS Number 6832-16-2 [1] [2]

Molecular Formula C3H4N2O2 [1] [2]

Molecular Weight 100.076 g/mol [1] [2]

Common Synonyms Methyl 2-diazoacetate; Diazoacetic acid methyl ester [1] [2]

Key Handling and Safety Precautions

The most critical safety information from the search results is highlighted below.

Explosion Hazard: Methyl diazoacetate is a potential explosive [3]. This is the most significant risk

associated with handling this compound.
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Essential Safety Equipment: All operations, including distillation and transfer, must be performed
behind a safety shield to protect the researcher in case of a sudden decomposition or explosion [3].
Thermal Instability: The compound should not be exposed to high temperatures. One procedure

explicitly warns that distillation should be carried out with a bath temperature below 60°C [3].
Chemical Incompatibilities: Methyl diazoacetate decomposes under the influence of metal
catalysts (e.g., copper) [3] and light (photolysis) [4]. This property is used intentionally in its chemical
reactions to generate carbene intermediates.

Recommended Handling Workflow

The following diagram outlines the core safety principles for handling Methyl Diazoacetate in a lab setting,

based on the gathered information:

Start: Plan Experiment
with Methyl Diazoacetate

Perform Risk Assessment
(Potential Explosive)

Set Up Safety Shield

Wear Appropriate PPE
(Lab coat, gloves, face shield)

Control Temperature
(Bath temp < 60°C if distilling)

Avoid Incompatibilities:
- Metal Salts (unless catalyzed)

- Strong Light
- Strong Acids
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Frequently Asked Questions

Q1: Can I distill Methyl Diazoacetate to purify it?

A: Yes, but it must be done with extreme caution. The published procedure specifies adding a
spatula of potassium carbonate (K2CO3) to the crude ester to trap acid traces and distilling

behind a safety shield with a bath temperature kept below 60°C [3].

Q2: What should I do if Methyl Diazoacetate is exposed to heat or a sharp impact?

A: The search results do not provide specific first-aid or emergency response measures for
incidents involving Methyl Diazoacetate. Given the identified explosion hazard, it is critical to

consult the Material Safety Data Sheet (MSDS) for this specific compound and have an
emergency plan in place before beginning work.

A Note on Information Gaps and Next Steps

The information found is a good starting point but is insufficient for creating a full troubleshooting guide.

Key details commonly found in a technical support center are missing, such as:

First-aid measures (in case of inhalation, skin contact, or ingestion).
Fire-fighting measures.

Proper storage conditions (e.g., temperature, sensitivity to light and air).
Procedures for dealing with spills.

Stability and reactivity data with specific substances.

For comprehensive safety information, you should consult the official Safety Data Sheet (SDS) from a

reputable chemical supplier. Additionally, resources like Bretherick's Handbook of Reactive Chemical

Hazards or Sax's Dangerous Properties of Industrial Materials may provide more detailed hazard data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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